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Compound of Interest

5-Bromo-2-hydroxy-3-
Compound Name:
methoxybenzaldehyde

Cat. No.: B183005

Essential Safety and Handling Guide for 5-
Bromo-2-hydroxy-3-methoxybenzaldehyde

This guide provides crucial safety and logistical information for the handling and disposal of 5-
Bromo-2-hydroxy-3-methoxybenzaldehyde, tailored for researchers, scientists, and drug
development professionals. Adherence to these protocols is vital for ensuring personal safety
and proper laboratory practice.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Bromo-2-hydroxy-3-methoxybenzaldehyde is a chemical that requires careful handling
due to its potential health hazards. According to safety data, it can cause skin irritation, serious
eye irritation, and may lead to respiratory irritation[1][2][3]. Therefore, a comprehensive
personal protective equipment plan is mandatory.

Summary of Required Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b183005?utm_src=pdf-interest
https://www.benchchem.com/product/b183005?utm_src=pdf-body
https://www.benchchem.com/product/b183005?utm_src=pdf-body
https://www.benchchem.com/product/b183005?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=BTB03758EA&productDescription=5-BROMO-2-HYDROXY-3-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-hydroxy-3-methoxybenzaldehyde
https://www.sigmaaldrich.com/TW/zh/product/aldrich/410470
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
eyeshields.[1][3]

Protects against splashes and
dust that can cause serious

eye irritation.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber) and a lab

coat or protective clothing.[1]

[4]1[5]

Prevents skin contact which

can lead to irritation.

Respiratory Protection

Work in a well-ventilated area
or a chemical fume hood.[1][4]
[6] A dust mask (type N95) is
recommended.[3] If ventilation
is inadequate, a NIOSH-
approved respirator for organic

vapors should be used.[6]

Minimizes inhalation of dust or
vapors that can cause

respiratory tract irritation.

Quantitative Data Summary

The following table summarizes key quantitative data for 5-Bromo-2-hydroxy-3-

methoxybenzaldehyde.
Property Value
Molecular Formula CsH7BrO3s[2]

Molecular Weight 231.04 g/mol [2]
Melting Point 125-127 °CJ[3]
Form Solid[3]

Operational Plan for Safe Handling

A systematic approach to handling 5-Bromo-2-hydroxy-3-methoxybenzaldehyde from

receipt to disposal is critical for safety.
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1. Receiving and Storage:
e Upon receipt, inspect the container for any damage.

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents and strong bases.[1]

o Ensure the storage area is clearly labeled.
2. Handling and Use:

 All handling of this chemical should be conducted in a well-ventilated area or a designated
chemical fume hood.[1][4][6]

» Before starting work, ensure that an eyewash station and a safety shower are readily
accessible.[1]

» Wear the mandatory PPE as detailed in the table above.

e Avoid breathing in dust or vapors.[1]

 After handling, wash hands and any exposed skin thoroughly.[1]
3. Accidental Release Measures:

« In case of a spill, sweep up the solid material and place it into a suitable, labeled container
for disposal.[1]

e Avoid generating dust.
e Ensure adequate ventilation.

Disposal Plan

Proper disposal of 5-Bromo-2-hydroxy-3-methoxybenzaldehyde and its waste is crucial to
prevent environmental contamination.
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e Waste Segregation: As a halogenated organic compound, all waste containing this chemical
must be collected in a designated and clearly labeled "Hazardous Waste" or "Halogenated
Organic Waste" container.[4][6][7] This includes any contaminated consumables like gloves
and paper towels.

o Container Management: Keep the waste container tightly closed when not in use.

o Disposal Procedure: Do not dispose of this chemical down the drain.[1] All waste must be
disposed of through an approved hazardous waste disposal plant.[1] Follow your institution's
specific hazardous waste disposal procedures.

Experimental Workflow

The following diagram outlines the standard workflow for the safe handling of 5-Bromo-2-
hydroxy-3-methoxybenzaldehyde.

Workflow for Safe Handling of 5-Bromo-2-hydroxy-3-methoxybenzaldehyde

Inspect and Proceed to
Receiving and Prepare P i Experiment
Storage (Wear Full PPE)

Segregate and
Dispose

Handling in
Fume Hood

Decontamination
and Cleanup

Post-Experiment Waste Disposal

(Halogenated Waste)

Click to download full resolution via product page

Caption: Safe handling workflow for 5-Bromo-2-hydroxy-3-methoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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